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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisothiazole

Cat. No.: B019369 Get Quote

An In-depth Technical Guide to 3-Chloro-1,2-
benzisothiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Chloro-1,2-benzisothiazole, a key intermediate in pharmaceutical synthesis.

The information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and organic synthesis.

Physical and Chemical Properties
3-Chloro-1,2-benzisothiazole is a white to light yellow crystalline solid.[1] It is sparingly

soluble in water but soluble in organic solvents such as chloroform, dichloromethane, and ethyl

acetate.[1][2]
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Property Value Reference

Molecular Formula C₇H₄ClNS [2]

Molar Mass 169.63 g/mol [2]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 38-39 °C

Boiling Point 80-86 °C at 0.75 mmHg

Density 1.435 ± 0.06 g/cm³ (Predicted)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate

[2]

Chemical Properties
Property Value Reference

CAS Number 7716-66-7 [3]

pKa 1.05 ± 0.50 (Predicted)

Flash Point 80-86 °C at 0.75 mmHg

Hazard Symbols Xi (Irritant)

Risk Codes
36/37/38 (Irritating to eyes,

respiratory system and skin)

Safety Description S26, S36/37/39, S37

Spectral Data
While detailed spectral analyses with peak-by-peak assignments are not readily available in the

public domain, mass spectrometry data provides key information for the identification of 3-
Chloro-1,2-benzisothiazole.
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Mass Spectrometry
The mass spectrum of 3-Chloro-1,2-benzisothiazole shows a molecular ion peak (M+) at m/z

169, corresponding to the molecular weight of the compound with the ³⁵Cl isotope. An

additional peak is observed at m/z 171, which corresponds to the M+2 ion due to the presence

of the ³⁷Cl isotope in its natural abundance.[3] The base peak is at m/z 169, with other

significant fragments observed at m/z 171 and 134.[3]

Experimental Protocols
Synthesis of 3-Chloro-1,2-benzisothiazole
A common method for the synthesis of 3-Chloro-1,2-benzisothiazole involves the chlorination

of 1,2-benzisothiazol-3-one.[4]

Materials:

1,2-benzisothiazol-3-one (0.5 mol, 75.6 g)

N,N-dimethylformamide (DMF) (0.75 mol, 54.8 g)

Chlorobenzene (100.0 g)

Thionyl chloride (SOCl₂) (0.6 mol, 71.4 g)

Procedure:

To a 1 L four-necked round-bottomed flask equipped with a mechanical stirrer, a

thermometer, and a reflux condenser, add 1,2-benzisothiazol-3-one, DMF, and

chlorobenzene.[4]

Begin stirring and maintain the temperature of the reaction system between 70 °C and 80 °C.

[4]

Slowly add thionyl chloride dropwise over a period of 1 hour.[4]

After the addition is complete, maintain the reaction mixture at the same temperature and

continue stirring for 8 hours.[4]
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Upon completion of the reaction, concentrate the liquid reaction mixture under reduced

pressure to remove the solvent and any unreacted thionyl chloride.[4]

The resulting crude product is then subjected to vacuum distillation at 128 °C and 0.93 kPa

to yield the target product, 3-chloro-1,2-benzisothiazole. This method typically results in a

90% yield.[4]

Reaction with Nucleophiles: Synthesis of 3-(1-
Piperazinyl)-1,2-benzisothiazole
3-Chloro-1,2-benzisothiazole readily undergoes nucleophilic substitution reactions. A key

example is its reaction with piperazine to form 3-(1-Piperazinyl)-1,2-benzisothiazole, a crucial

intermediate in the synthesis of the antipsychotic drug Ziprasidone.[2]

Materials:

3-Chloro-1,2-benzisothiazole (1 mmol)

Piperazine (1.2 mmol)

Ethanol

Procedure:

Combine 3-Chloro-1,2-benzisothiazole and piperazine in ethanol.[2]

Heat the reaction mixture at 80 °C for 36 hours.[2]

After the reaction is complete, concentrate the mixture.[2]

Dissolve the residue in ethyl acetate and wash with water.[2]

Dry the ethyl acetate layer with sodium sulfate (Na₂SO₄) and concentrate to obtain 3-

(piperazin-1-yl)benzo[d]isothiazole.[2]

Visualizations
Synthesis of 3-Chloro-1,2-benzisothiazole
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Reactants

Process Product

1,2-Benzisothiazol-3-one

Reaction at 70-80°C
(8 hours)

Thionyl Chloride (SOCl₂)

DMF (Catalyst)

Chlorobenzene (Solvent)

Concentration under
reduced pressure

Vacuum Distillation
(128°C, 0.93 kPa) 3-Chloro-1,2-benzisothiazole
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Piperazine

3-(1-Piperazinyl)-1,2-benzisothiazole
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(Antipsychotic Drug)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 3-Chloro-1,2-
benzisothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019369#physical-and-chemical-properties-of-3-
chloro-1-2-benzisothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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